Cas no 1005096-78-5 (2-{(2-Methoxyphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione)

• Product Name: 2-{(2-Methoxyphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione
• CAS No: 1005096-78-5
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• MDL: MFCD03835822
• CID: 4675565
• Update Time: 2025-10-18

2-{(2-Methoxyphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-Methoxyphenyl)amino]methyl}hexahydro-4,6-ethenocyclopropa[f]isoindole-1,3(3aH)-dione
• 2-([(2-Methoxyphenyl)amino]methyl)hexahydro-4,6-ethenocyclopropa[f]isoindole-1,3(3ah)-dione
• STK253394
• R7994
• ST50902674
• 2-{[(2-methoxyphenyl)amino]methyl}hexahydro-4,6-ethenocyclopropa[f]isoindole-1,3(2H,3aH)-di
• 2-{(2-Methoxyphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione

• MDL： MFCD03835822
• Inchi： 1S/C19H20N2O3/c1-24-15-5-3-2-4-14(15)20-9-21-18(22)16-10-6-7-11(13-8-12(10)13)17(16)19(21)23/h2-7,10-13,16-17,20H,8-9H2,1H3
• InChI Key： IATZVIOTMMYCPL-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(N1CNC1C=CC=CC=1OC)=O)C1C=CC2C2CC21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 567
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6

Additional information on 2-{(2-Methoxyphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione

2-{(2-Methoxyphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione: A Comprehensive Overview

The compound with CAS No. 1005096-78-5, known as 2-{(2-Methoxyphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropafisoindole framework with a methoxyphenyl substituent. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a bioactive agent due to its ability to interact with specific biological targets. Researchers have explored its antimicrobial properties, which could be harnessed in the development of novel antibiotics. Additionally, the compound's anticancer activity has been investigated, with promising results in inhibiting the growth of certain cancer cell lines. These findings underscore the importance of further research into its therapeutic potential.

The synthesis of 2-{(2-Methoxyphenyl)aminomethyl}hexahydro-4,6-ethenocyclopropafisoindole-1,3(3aH)-dione involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the cyclopropafisoindole core and the subsequent introduction of the methoxyphenyl group. Advanced techniques such as stereochemistry control and catalytic asymmetric synthesis have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of structural analysis, this compound exhibits a rigid framework that contributes to its stability and bioavailability. Computational studies using molecular docking have revealed that its structure allows for effective binding to protein targets, making it a valuable tool in drug design. Furthermore, its photophysical properties have been studied, revealing potential applications in optoelectronic materials.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the compound's behavior under various conditions. For instance, NMR spectroscopy has been used to confirm the stereochemistry of the molecule, while X-ray crystallography has provided detailed information about its three-dimensional structure. These studies are crucial for understanding how the compound interacts with its environment and how it can be modified for specific applications.

The compound's versatility is further demonstrated by its role as an intermediate in the synthesis of other bioactive molecules. By modifying specific functional groups within its structure, researchers can create derivatives with enhanced properties tailored to specific therapeutic needs. This approach has been particularly successful in developing analogs with improved solubility and bioavailability.

Looking ahead, the future of this compound lies in its ability to bridge gaps in current therapeutic options. Its unique combination of structural features and functional groups positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry and medicine.